Cas no 201014-45-1 (D-Xylofuranoside, methyl 3-O-(phenylmethyl)-)

D-Xylofuranoside, methyl 3-O-(phenylmethyl)- structure
201014-45-1 structure
Product Name:D-Xylofuranoside, methyl 3-O-(phenylmethyl)-
CAS No:201014-45-1
MF:C13H18O5
MW:254.279024600983
CID:3884085
PubChem ID:54103060
Update Time:2025-04-22

D-Xylofuranoside, methyl 3-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Xylofuranoside, methyl 3-O-(phenylmethyl)-
    • 201014-45-1
    • (3R,4R,5R)-5-(hydroxymethyl)-2-methoxy-4-phenylmethoxyoxolan-3-ol
    • Inchi: 1S/C13H18O5/c1-16-13-11(15)12(10(7-14)18-13)17-8-9-5-3-2-4-6-9/h2-6,10-15H,7-8H2,1H3/t10-,11-,12+,13?/m1/s1
    • InChI Key: NBVZHEHFHYANST-FKJOKYEKSA-N
    • SMILES: O(C)C1O[C@H](CO)[C@H](OCC2=CC=CC=C2)[C@H]1O

Computed Properties

  • Exact Mass: 254.11542367Da
  • Monoisotopic Mass: 254.11542367Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 68.2Ų
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